Cas no 2728513-06-0 (tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride)

Tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride is a key intermediate in pharmaceutical synthesis, particularly in the development of bioactive compounds. Its imidazo[1,5-a]pyrazine core structure is valuable for constructing heterocyclic frameworks with potential therapeutic applications. The tert-butyl ester group enhances solubility and stability, facilitating further synthetic modifications, while the hydrochloride salt improves handling and storage. This compound is often utilized in medicinal chemistry for its versatility in forming amide bonds or undergoing deprotection to yield free amines. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale applications.
tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride structure
2728513-06-0 structure
Product name:tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride
CAS No:2728513-06-0
MF:C11H19ClN4O2
MW:274.747161149979
MDL:MFCD34562225
CID:5453582
PubChem ID:165589107

tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,5-a]pyrazine-7(8H)-carboxylic acid, 3-amino-5,6-dihydro-, 1,1-dimethylethyl ester, hydrochloride (1:1)
    • tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
    • EN300-33051465
    • Z5223875190
    • 2728513-06-0
    • tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride
    • MDL: MFCD34562225
    • Inchi: 1S/C11H18N4O2.ClH/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-13-9(15)12;/h6H,4-5,7H2,1-3H3,(H2,12,13);1H
    • InChI Key: HLCWWYISPACBNC-UHFFFAOYSA-N
    • SMILES: Cl.O(C(N1CC2=CN=C(N)N2CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 274.1196536g/mol
  • Monoisotopic Mass: 274.1196536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.4Ų

tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33051465-0.05g
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
2728513-06-0 95.0%
0.05g
$312.0 2025-03-18
Enamine
EN300-33051465-1.0g
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
2728513-06-0 95.0%
1.0g
$1343.0 2025-03-18
1PlusChem
1P029102-500mg
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride
2728513-06-0 95%
500mg
$1355.00 2024-05-08
Aaron
AR02918E-250mg
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride
2728513-06-0 95%
250mg
$941.00 2025-02-17
Aaron
AR02918E-5g
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride
2728513-06-0 95%
5g
$5380.00 2023-12-15
Enamine
EN300-33051465-5.0g
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
2728513-06-0 95.0%
5.0g
$3894.0 2025-03-18
Enamine
EN300-33051465-10.0g
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
2728513-06-0 95.0%
10.0g
$5774.0 2025-03-18
Enamine
EN300-33051465-0.5g
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
2728513-06-0 95.0%
0.5g
$1046.0 2025-03-18
1PlusChem
1P029102-5g
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride
2728513-06-0 95%
5g
$4875.00 2024-05-08
Enamine
EN300-33051465-5g
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
2728513-06-0 95%
5g
$3894.0 2023-09-04

Additional information on tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride

Tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate Hydrochloride (CAS No. 2728513-06-0): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride (CAS No. 2728513-06-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,5-a]pyrazine core and tert-butyl carboxylate moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly focusing on this compound due to its structural versatility and relevance in the synthesis of bioactive molecules.

The CAS No. 2728513-06-0 identifier is critical for precise identification in chemical databases and regulatory documentation. The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial applications. As the demand for novel heterocyclic compounds grows, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride stands out for its potential in targeting various biological pathways, including kinase inhibition and GPCR modulation.

One of the key trends in modern chemistry is the exploration of imidazo[1,5-a]pyrazine derivatives for their pharmacological properties. This compound aligns with current research hotspots, such as the development of small-molecule therapeutics and covalent inhibitors. Its amino and carboxylate functional groups provide handles for further derivatization, enabling the creation of libraries for high-throughput screening. Such features make it a valuable building block in fragment-based drug design (FBDD) and combinatorial chemistry.

From an SEO perspective, users frequently search for terms like "imidazo[1,5-a]pyrazine synthesis", "tert-butyl carboxylate applications", and "CAS 2728513-06-0 supplier". Addressing these queries, this compound is commercially available through specialized chemical vendors, often listed under its IUPAC name or CAS number. Its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) further elevates its relevance in cutting-edge research.

Quality control and analytical characterization are paramount when working with tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride. Techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods align with industry standards and cater to the stringent requirements of pharmaceutical development.

In conclusion, CAS No. 2728513-06-0 represents a promising scaffold in medicinal chemistry, bridging the gap between academic research and industrial application. Its imidazo[1,5-a]pyrazine backbone and hydrochloride salt form offer both synthetic flexibility and practical advantages, positioning it as a compound worthy of continued exploration. As the scientific community delves deeper into its potential, this molecule is poised to contribute significantly to advancements in drug discovery and therapeutic innovation.

Recommend Articles

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd